Cas no 86525-78-2 (Benzene, 1-(3-chloro-1-methylpropyl)-2-methoxy-4-methyl-)

• Product Name: Benzene, 1-(3-chloro-1-methylpropyl)-2-methoxy-4-methyl-
• CAS No: 86525-78-2
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 661431
• PubChem ID: 71413851
• Update Time: 2025-04-19

Benzene, 1-(3-chloro-1-methylpropyl)-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloro-1-methylpropyl)-2-methoxy-4-methyl-
• 1-(4-chlorobutan-2-yl)-2-methoxy-4-methylbenzene
• DTXSID20833357
• 86525-78-2

• Inchi： 1S/C12H17ClO/c1-9-4-5-11(10(2)6-7-13)12(8-9)14-3/h4-5,8,10H,6-7H2,1-3H3
• InChI Key： SJQIOXHUVYGUJP-UHFFFAOYSA-N
• SMILES： ClCCC(C)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 212.0967929g/mol
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų